Cas no 2089315-27-3 (7-Bromoisoquinoline-3-carboxamide)

• Product Name: 7-Bromoisoquinoline-3-carboxamide
• CAS No: 2089315-27-3
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 5743425
• PubChem ID: 122129753
• Update Time: 2023-11-10

7-Bromoisoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Bromoisoquinoline-3-carboxamide
• 2089315-27-3

• Inchi： 1S/C10H7BrN2O/c11-8-2-1-6-4-9(10(12)14)13-5-7(6)3-8/h1-5H,(H2,12,14)
• InChI Key： BUOPWXYTXKGIHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(N)=O)=NC=C2C=1

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų